Cas no 100131-71-3 (1-Amino-2-(4-methylphenyl)propan-2-ol)

• Product Name: 1-Amino-2-(4-methylphenyl)propan-2-ol
• CAS No: 100131-71-3
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD09035017
• CID: 4675458
• PubChem ID: 23008676
• Update Time: 2024-03-01

1-Amino-2-(4-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(4-methylphenyl)propan-2-ol
• 1-Amino-2-(4-methylphenyl)propan-2-ol

• MDL： MFCD09035017
• Inchi： 1S/C10H15NO/c1-8-3-5-9(6-4-8)10(2,12)7-11/h3-6,12H,7,11H2,1-2H3
• InChI Key： DGYZREZJDAZPPF-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes